Cas no 94247-07-1 (2-Propenoic acid,2-methyl-, isoheptyl ester (9CI))

2-Propenoic acid,2-methyl-, isoheptyl ester (9CI) structure
94247-07-1 structure
Product Name:2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
CAS No:94247-07-1
MF:C11H20O2
MW:184.275303840637
CID:806335
PubChem ID:21850973
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, isoheptyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, isoheptyl ester (9CI)
    • 5-methylhexyl 2-methylprop-2-enoate
    • isoheptyl methacrylate
    • SCHEMBL382201
    • 2-Propenoic acid, 2-methyl-, 5-methylhexyl ester
    • 94247-07-1
    • EINECS 304-183-0
    • 2168488-05-7
    • DTXSID70241246
    • UNII-7S4746XBE6
    • NS00040317
    • 7S4746XBE6
    • Inchi: 1S/C11H20O2/c1-9(2)7-5-6-8-13-11(12)10(3)4/h9H,3,5-8H2,1-2,4H3
    • InChI Key: PBBKPPMXXHOGTE-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCC(C)C

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų
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